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Compound of Interest

Compound Name: Cadmium carbonate

Cat. No.: B147896 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for working with cadmium carbonate, a compound recognized for its

potential health hazards. Adherence to these procedural steps is critical for ensuring a safe

laboratory environment.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling cadmium carbonate, a comprehensive suite of personal protective equipment

is mandatory to minimize exposure.[1][2] This includes:

Eye and Face Protection: Tightly fitting safety goggles or a face shield are essential to

protect against dust particles.[3][4] Standard safety glasses with side shields conforming to

EN 166 (EU) or NIOSH (US) are also acceptable.[3]

Hand Protection: Chemical-resistant gloves are required.[3][4] Always inspect gloves for

integrity before use and employ proper glove removal techniques to avoid skin contact.[4]

Respiratory Protection: A NIOSH-approved respirator is necessary, especially when airborne

concentrations may exceed exposure limits or if ventilation is insufficient.[3][5][6] The type of

respirator depends on the concentration of cadmium carbonate in the air.[5]
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Protective Clothing: Wear a lab coat, coveralls, or other suitable protective clothing to

prevent skin contact.[7][8] In cases of significant exposure risk, disposable coveralls are

recommended.[9]

Engineering Controls and Safe Handling Practices
Beyond personal protective equipment, a controlled laboratory environment is crucial for safety.

Ventilation: Always handle cadmium carbonate in a well-ventilated area.[3][4] A chemical

fume hood is the preferred engineering control to minimize the dispersion of dust.[8][10]

Handling Procedures:

Avoid the formation of dust and aerosols.[3][4]

Do not eat, drink, or smoke in areas where cadmium carbonate is handled or stored.[8]

Wash hands thoroughly after handling the compound.[4]

Store cadmium carbonate in a tightly closed container in a cool, dry, and well-ventilated

place, away from incompatible materials such as acids.[3][11]

Occupational Exposure Limits
Several organizations have established occupational exposure limits for cadmium and its

compounds to protect workers. These limits represent the maximum permissible concentration

of a substance in the workplace air.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.technopharmchem.com/application/uploads/files/1584889805_CADMIUM_CARBONATE.pdf
https://isoflex.com/docman-all-categories/sds/610-cadmium-carbonate-full-transport-rev-3/file
https://www.porvairfiltration.com/storage/downloads/safe_use_instruction_cadmium_plating_and_cadmium_compounds-1521024428.pdf
https://www.benchchem.com/product/b147896?utm_src=pdf-body
https://www.echemi.com/sds/cadmiumcarbonate-pid_Seven43296.html
https://www.cdhfinechemical.com/images/product/msds/61_1693475637_CadmiumCarbonate-CASNO-513-78-0-MSDS.pdf
https://isoflex.com/docman-all-categories/sds/610-cadmium-carbonate-full-transport-rev-3/file
https://www.osha.gov/cadmium/exposure-controls
https://www.echemi.com/sds/cadmiumcarbonate-pid_Seven43296.html
https://www.cdhfinechemical.com/images/product/msds/61_1693475637_CadmiumCarbonate-CASNO-513-78-0-MSDS.pdf
https://www.benchchem.com/product/b147896?utm_src=pdf-body
https://isoflex.com/docman-all-categories/sds/610-cadmium-carbonate-full-transport-rev-3/file
https://www.cdhfinechemical.com/images/product/msds/61_1693475637_CadmiumCarbonate-CASNO-513-78-0-MSDS.pdf
https://www.benchchem.com/product/b147896?utm_src=pdf-body
https://www.echemi.com/sds/cadmiumcarbonate-pid_Seven43296.html
https://www.spectrumchemical.com/media/sds/C3040.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147896?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organization
Exposure Limit (as
Cadmium)

Notes

OSHA (PEL) 0.005 mg/m³
8-hour time-weighted

average[5]

ACGIH (TLV) 0.01 mg/m³ (total particulates)
8-hour time-weighted

average[5]

ACGIH (TLV)
0.002 mg/m³ (respirable

fraction)

8-hour time-weighted

average[5]

NIOSH (REL) Lowest feasible concentration
Recommended Exposure

Limit[5]

Emergency Procedures: Immediate Actions are
Critical
In the event of an exposure or spill, swift and correct action is vital.

Inhalation: Move the individual to fresh air immediately.[4] If breathing is difficult, administer

oxygen.[8] Seek immediate medical attention.[4][8]

Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of

soap and water for at least 15 minutes.[8][12] Seek medical attention if irritation persists.[11]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[8][12] Seek immediate medical attention.[8]

[12]

Ingestion: Do NOT induce vomiting.[3][11] Rinse the mouth with water.[4] Never give

anything by mouth to an unconscious person.[3][4] Call a doctor or Poison Control Center

immediately.[3]

Spills: For small spills, carefully sweep or shovel the material into a suitable, closed

container for disposal, avoiding dust generation.[4] For large spills, evacuate the area and

contact emergency services.[12]
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Disposal Plan: Responsible Waste Management
Cadmium carbonate is very toxic to aquatic life with long-lasting effects and must be disposed

of as hazardous waste.[4][7]

Waste Collection: Collect surplus and non-recyclable solutions in labeled, sealed containers.

[4][13]

Disposal Method: Engage a licensed professional waste disposal service to handle the

disposal of this material.[4] Do not allow the chemical to enter drains or the environment.[3]

[4] Contaminated packaging should be treated as unused product.[4]

Workflow for Safe Handling of Cadmium Carbonate
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Caption: This diagram outlines the essential steps for the safe handling of cadmium
carbonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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